Cas no 4418-72-8 (Adonirubin)
Adonirubin structure
Product Name:Adonirubin
CAS No:4418-72-8
MF:C40H52O3
MW:580.839092254639
CID:1058168
PubChem ID:10303691
Update Time:2025-04-20
Adonirubin Chemical and Physical Properties
Names and Identifiers
-
- (rac.)-Adonirubin
- 3-Hydroxy-β,β-carotene-4,4'-dione
- RAC-ADONIRUBIN
- 3-Hydroxy-b,b-carotene-4,4'-dione
- 3-OH-Canthaxanthin
- 4,4'-Diketo-3-hydroxy-beta-carotene
- beta,beta-carotene-4,4'-dione, 3-hydroxy-
- Phoenicoxanthin
- all-trans-Adonirubin
- Adonirubin
- Phenicoxanthin
- SCHEMBL23724028
- 3-HYDROXY-4,4'-DIKETO-.BETA.-CAROTENE
- .beta.-Carotene-4,4'-dione, 3-hydroxy-, all-trans-
- 3-HYDROXY-.BETA.,.BETA.-CAROTENE-4,4'-DIONE
- 4418-72-8
- 3-Hydroxycanthaxanthin
- 3-Hydroxy-4,4'-diketo-beta-carotene
- HFX9MQ934U
- 4,4'-DIKETO-3-HYDROXY-.BETA.-CAROTENE
- UNII-HFX9MQ934U
- SCHEMBL149807
- 6-hydroxy-2,4,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
- .beta.,.beta.-Carotene-4,4'-dione, 3-hydroxy-
- beta-Carotene-4,4'-dione, 3-hydroxy-, all-trans-
- 3-Hydroxy-beta,beta-carotene-4,4'-dione
-
- Inchi: 1S/C40H52O3/c1-28(17-13-19-30(3)21-23-34-32(5)36(41)25-26-39(34,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-35-33(6)38(43)37(42)27-40(35,9)10/h11-24,37,42H,25-27H2,1-10H3
- InChI Key: OOUTWVMJGMVRQF-UHFFFAOYSA-N
- SMILES: CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(O)C(=O)C=1C)C)C)C=CC=C(C=CC1C(C)(C)CCC(=O)C=1C)C
Computed Properties
- Exact Mass: 580.39164552g/mol
- Monoisotopic Mass: 580.39164552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 43
- Rotatable Bond Count: 10
- Complexity: 1420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 9
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4Ų
- XLogP3: 10.242
Adonirubin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A291720-0.5mg |
Adonirubin |
4418-72-8 | 0.5mg |
$ 1950.00 | 2022-06-08 | ||
| TRC | A291720-1mg |
Adonirubin |
4418-72-8 | 1mg |
$ 4667.00 | 2023-04-19 | ||
| TRC | A291720-.5mg |
Adonirubin |
4418-72-8 | .5mg |
$ 2354.00 | 2023-04-19 | ||
| TRC | A291720-5mg |
Adonirubin |
4418-72-8 | 5mg |
$ 19000.00 | 2023-09-09 |
Adonirubin Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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